Cas no 2229283-65-0 (4-amino-3-(1,2,3,4-tetrahydronaphthalen-1-yl)butanoic acid)

• Product Name: 4-amino-3-(1,2,3,4-tetrahydronaphthalen-1-yl)butanoic acid
• CAS No: 2229283-65-0
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• CID: 5796682
• PubChem ID: 165669704
• Update Time: 2025-05-23

4-amino-3-(1,2,3,4-tetrahydronaphthalen-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-3-(1,2,3,4-tetrahydronaphthalen-1-yl)butanoic acid
• EN300-1825117
• 2229283-65-0

• Inchi： 1S/C14H19NO2/c15-9-11(8-14(16)17)13-7-3-5-10-4-1-2-6-12(10)13/h1-2,4,6,11,13H,3,5,7-9,15H2,(H,16,17)
• InChI Key： ZIWWYANOSUIXFS-UHFFFAOYSA-N
• SMILES： OC(CC(CN)C1C2C=CC=CC=2CCC1)=O

Computed Properties

• Exact Mass: 233.141578849g/mol
• Monoisotopic Mass: 233.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 63.3Ų

Additional information on 4-amino-3-(1,2,3,4-tetrahydronaphthalen-1-yl)butanoic acid

4-Amino-3-(1,2,3,4-Tetrahydronaphthalen-1-yl)Butanoic Acid: A Comprehensive Overview

The compound with CAS No 2229283-65-0, known as 4-amino-3-(1,2,3,4-tetrahydronaphthalen-1-yl)butanoic acid, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structure and potential applications in various scientific domains. The molecule consists of a butanoic acid backbone with an amino group at the fourth position and a tetrahydronaphthalene substituent at the third position. This combination makes it a versatile compound with promising properties.

Recent studies have highlighted the importance of 4-amino-3-(1,2,3,4-tetrahydronaphthalen-1-yl)butanoic acid in drug discovery. Researchers have explored its potential as a precursor for bioactive compounds, particularly in the development of novel pharmaceutical agents. The tetrahydronaphthalene moiety is known for its ability to enhance the pharmacokinetic properties of molecules, making this compound an attractive candidate for medicinal chemists.

In addition to its role in drug discovery, 4-amino-3-(1,2,3,4-tetrahydronaphthalen-1-yl)butanoic acid has been studied for its applications in materials science. Its unique structure allows for the formation of stable polymers and coatings with enhanced mechanical properties. Recent advancements in polymer chemistry have demonstrated the potential of this compound in creating high-performance materials for industrial use.

The synthesis of 4-amino-3-(1,2,3,4-tetrahydronaphthalen-1-yl)butanoic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the synthesis pathway to improve yield and purity, making it more accessible for large-scale production. This has opened up new avenues for its commercialization in various industries.

Moreover, the compound has been investigated for its role in biological systems. Studies have shown that 4-amino-3-(1,2,3,4-tetrahydronaphthalen-1-yl)butanoic acid exhibits antioxidant properties, which could be beneficial in combating oxidative stress-related diseases. Its ability to scavenge free radicals makes it a promising candidate for nutraceuticals and cosmeceuticals.

Recent breakthroughs in computational chemistry have further enhanced our understanding of 4-amino-3-(1,2,3,4-tetrahydronaphthalen-1-yl)butanoic acid. Advanced molecular modeling techniques have provided insights into its electronic structure and reactivity. These findings have paved the way for novel applications in catalysis and green chemistry.

In conclusion, 4-amino-3-(1,2,3,4-tetrahydronaphthalen-1-yli butanoic acid (CAS No 2229283650) is a multifaceted compound with significant potential across diverse fields. Its unique chemical structure and versatile properties make it a valuable asset in both academic research and industrial applications. As ongoing research continues to uncover new possibilities for this compound